3-{[(isoxazol-5-ylmethyl)(methyl)amino]methyl}-N-(5-methyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3-[[methyl(1,2-oxazol-5-ylmethyl)amino]methyl]-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H18N4O2S/c1-12-9-18-17(24-12)20-16(22)14-5-3-4-13(8-14)10-21(2)11-15-6-7-19-23-15/h3-9H,10-11H2,1-2H3,(H,18,20,22)
• InChI Key: VBMJEDYQBGNMHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CC=CC(=C2)CN(C)CC3=CC=NO3
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. It’s of immense importance due to its wide spectrum of biological activities and therapeutic potential. Thiazole is another important heterocycle that is a part of many biologically active compounds.

Synthesis Analysis

In the field of drug discovery, it’s always imperative to develop new eco-friendly synthetic strategies. Most synthetic methods for isoxazole synthesis employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction. The primary activated nitro compounds condensed with alkenes to give isoxazolines and with alkynes to give isoxazoles.

Molecular Structure Analysis

Isoxazole is a five-membered heterocyclic ring containing one oxygen atom and one nitrogen atom at adjacent positions. Thiazole is a similar five-membered ring but contains a sulfur atom instead of the oxygen atom.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as various biologically active compounds. The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Mechanism of Action

The exact mechanism of action would depend on the specific biological target of the compound. Many isoxazoles possess different types of biological activity: antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, etc.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.